![molecular formula C19H33N B1597436 2,4,6-Tri-tert-butyl-N-methylaniline CAS No. 4566-64-7](/img/structure/B1597436.png)
2,4,6-Tri-tert-butyl-N-methylaniline
Overview
Description
2,4,6-Tri-tert-butyl-N-methylaniline is an aniline derivative and a sterically hindered amine . It has been reported that the steric effect influences the charge-transfer (CT) band in its electronic spectra .
Synthesis Analysis
This compound may be used in the synthesis of 2,5-di-tert-butyl-N,N-dimethylanilinium iodide and 2,5-di-tert-butyl-N-ethyl-N-ethylanilinium iodide .Molecular Structure Analysis
The linear formula of this compound is [(CH3)3C]3C6H2NHCH3 . It has a molecular weight of 275.47 .Chemical Reactions Analysis
The reactivity of this compound with alkyl iodides under high pressure has been reported .Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 109-111 °C (lit.) .Scientific Research Applications
Spectroscopic Tags for High-Molecular-Weight Systems
O-tert-Butyltyrosine, an unnatural amino acid with a tert-butyl group, illustrates the use of bulky groups for spectroscopic tagging in proteins. This compound enables the detection of narrow NMR signals in regions with limited overlap, facilitating the study of large biomolecular structures and interactions at lower concentrations than typically required, demonstrating the utility of sterically hindered compounds in enhancing spectroscopic analyses (Chen et al., 2015).
Catalysis and Chemical Synthesis
Sterically hindered phenol derivatives, like 2,4,6-Tri-tert-butylphenol, play a crucial role in catalysis and synthesis. For instance, sterically hindered pyridinium salts have been used as catalysts for highly stereoselective glycosylation reactions, showcasing the significance of bulky groups in promoting selectivity and efficiency in synthetic organic chemistry (Ghosh et al., 2019).
Enhancing Stability in Material Science
In material science, the steric effects of bulky substituents like tert-butyl groups on the stability and reactivity of complexes have been extensively studied. For example, phosphine ligands with tert-butylmethylphosphino groups have been used in rhodium-catalyzed asymmetric hydrogenation, illustrating how sterically hindered groups can improve catalytic activity and enantioselectivity, making them valuable in the development of new materials and catalysts (Imamoto et al., 2012).
Applications in Diagnostic Imaging
Polyazacyclic terbium(III) chelates, which can be considered analogously sterically hindered due to their complex structure, demonstrate the potential of bulky groups in diagnostic imaging. These chelates have been explored as tissue site-selective markers for medical imaging, showcasing the ability of bulky groups to enhance the specificity and effectiveness of imaging agents (Houlne et al., 1996).
Safety and Hazards
Mechanism of Action
Target of Action
2,4,6-Tri-tert-butyl-N-methylaniline is a sterically hindered amine
Mode of Action
The compound is an aniline derivative . It exhibits a steric effect on charge-transfer (CT) bands in its electronic spectra . This suggests that it may interact with its targets by transferring charge, which could result in changes to the target’s function or structure.
Result of Action
Its reactivity with alkyl iodides under high pressure has been reported , suggesting that it may induce chemical reactions under certain conditions.
Action Environment
Its reactivity under high pressure suggests that physical conditions such as pressure may influence its action .
properties
IUPAC Name |
2,4,6-tritert-butyl-N-methylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H33N/c1-17(2,3)13-11-14(18(4,5)6)16(20-10)15(12-13)19(7,8)9/h11-12,20H,1-10H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFTNLYGZUUPSSM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=C(C(=C1)C(C)(C)C)NC)C(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H33N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30364389 | |
Record name | 2,4,6-Tri-tert-butyl-N-methylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30364389 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4566-64-7 | |
Record name | 2,4,6-Tri-tert-butyl-N-methylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30364389 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4,6-Tri-tert-butyl-N-methylaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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